Cas no 61423-50-5 (2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)-)
61423-50-5 structure
Product Name:2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)-
CAS No:61423-50-5
MF:C9H17NO2
MW:171.23678278923
CID:480013
PubChem ID:57056660
Update Time:2025-04-19
2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)-
- methyl 3-(diethylamino)-2-methylprop-2-enoate
- DTXSID00720175
- 61423-50-5
-
- Inchi: 1S/C9H17NO2/c1-5-10(6-2)7-8(3)9(11)12-4/h7H,5-6H2,1-4H3
- InChI Key: LDQCDYOCJQNJBH-UHFFFAOYSA-N
- SMILES: O(C)C(C(C)=CN(CC)CC)=O
Computed Properties
- Exact Mass: 171.12601
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2-Propenoic acid, 3-(diethylamino)-2-methyl-, methyl ester, (E)- Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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